4-(4-chlorophenyl)-2-[3-chloro-5-(trifluoromethyl)-2-pyridinyl]-5-methyl-2,4-dihydro-3H-1,2,4-triazol-3-one

• IUPAC Name: 4-(4-chlorophenyl)-2-[3-chloro-5-(trifluoromethyl)pyridin-2-yl]-5-methyl-1,2,4-triazol-3-one
• InChI: InChI=1S/C15H9Cl2F3N4O/c1-8-22-24(13-12(17)6-9(7-21-13)15(18,19)20)14(25)23(8)11-4-2-10(16)3-5-11/h2-7H,1H3
• InChI Key: FLJXNGQPBATTMH-UHFFFAOYSA-N
• Canonical SMILES: CC1=NN(C(=O)N1C2=CC=C(C=C2)Cl)C3=C(C=C(C=N3)C(F)(F)F)Cl
• Molecular Formula: C15H9Cl2F3N4O
• Molecular Weight: 389.2 g/mol

Description

The compound “4-(4-chlorophenyl)-2-[3-chloro-5-(trifluoromethyl)-2-pyridinyl]-5-methyl-2,4-dihydro-3H-1,2,4-triazol-3-one” is a complex organic molecule. It is related to Chlorfenapyr, a pesticide and a pro-insecticide. Chlorfenapyr is metabolized into an active insecticide after entering the host.

Synthesis Analysis

The synthesis of similar compounds involves various methods. For instance, 2-chloro-5-methylpyridine or 2-chloro-5-(chloromethyl)pyridine can be chlorinated under liquid-phase conditions to afford the intermediate 2,3-dichloro-5-(trichloromethyl)pyridine (2,3,5-DCTC); subsequent vapor–phase fluorination of 2,3,5-DCTC.

Scientific Research Applications

Environmental Impact and Remediation

Research on chlorophenyl compounds, such as those found in pesticides and industrial waste, suggests their significant environmental footprint. For instance, the toxicity of chlorophenols to aquatic life highlights the need for effective wastewater treatment methods to mitigate these impacts. Studies on wastewater produced by the pesticide industry indicate that biological processes and granular activated carbon can remove a substantial portion of toxic pollutants, creating a pathway for the treatment of waters contaminated with similar compounds (Goodwin et al., 2018).

Chemical Synthesis and Properties

The synthesis and transformation of triazole derivatives are subjects of considerable research interest due to their wide range of biological activities. Novel methods for synthesizing 1,2,4-triazole derivatives, including those with environmental applications, have been explored, underscoring the versatility and potential of these compounds in creating new drugs and materials (Ferreira et al., 2013). Furthermore, the study of 4-phosphorylated derivatives of 1,3-azoles, including their chemical and biological properties, indicates the breadth of functionality and potential applications of these compounds in various domains, from agriculture to pharmaceuticals (Abdurakhmanova et al., 2018).

Biological Activity and Applications

The diverse biological activities of 1,2,4-triazole derivatives, such as antimicrobial, antifungal, and anti-inflammatory properties, are well-documented. These activities make triazole derivatives promising candidates for the development of new therapeutic agents and highlight the ongoing need for research into their potential applications in medicine and agriculture (Ohloblina, 2022).